Cas no 2228586-77-2 (tert-butyl N-methyl-N-1-oxo-2-(2,3,4-trifluorophenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-1-oxo-2-(2,3,4-trifluorophenyl)propan-2-ylcarbamate
• CAS No: 2228586-77-2
• MF: C₁₅H₁₈F₃NO₃
• MW: 317.303534984589
• CID: 6334085
• PubChem ID: 165650848
• Update Time: 2025-05-19

tert-butyl N-methyl-N-1-oxo-2-(2,3,4-trifluorophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-1-oxo-2-(2,3,4-trifluorophenyl)propan-2-ylcarbamate
• tert-butyl N-methyl-N-[1-oxo-2-(2,3,4-trifluorophenyl)propan-2-yl]carbamate
• EN300-1898645
• 2228586-77-2

• Inchi： 1S/C15H18F3NO3/c1-14(2,3)22-13(21)19(5)15(4,8-20)9-6-7-10(16)12(18)11(9)17/h6-8H,1-5H3
• InChI Key： CDFPWACJVXGDOG-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(C=O)(C)N(C)C(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 317.12387792g/mol
• Monoisotopic Mass: 317.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-methyl-N-1-oxo-2-(2,3,4-trifluorophenyl)propan-2-ylcarbamate

Introduction to tert-butyl N-methyl-N-1-oxo-2-(2,3,4-trifluorophenyl)propan-2-ylcarbamate (CAS No. 2228586-77-2)

tert-butyl N-methyl-N-1-oxo-2-(2,3,4-trifluorophenyl)propan-2-ylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2228586-77-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability and reactivity. The structural features of this molecule, particularly the presence of a tert-butyl group, a N-methyl moiety, and a 1-oxo-propan-2-yl side chain substituted with a 2,3,4-trifluorophenyl group, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group at the nitrogen atom enhances the compound's lipophilicity, making it more soluble in organic solvents and facilitating its absorption in biological systems. This feature is particularly valuable in drug design, where optimal solubility is often a critical factor for achieving effective pharmacokinetics. Additionally, the N-methyl group influences the compound's metabolic stability, which is crucial for determining its half-life and therapeutic window in vivo.

The 1-oxo-propan-2-yl moiety introduces a carbonyl group into the molecule, which can participate in various chemical reactions such as hydrogen bonding and nucleophilic addition. This functionality makes the compound a promising candidate for further derivatization and modification to enhance its biological activity. The 2,3,4-trifluorophenyl group is a key aromatic substituent that imparts additional electronic and steric properties to the molecule. Fluorine atoms are known to modulate the reactivity and selectivity of pharmaceutical compounds by affecting electron density and molecular shape.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have suggested that tert-butyl N-methyl-N-1-oxo-2-(2,3,4-trifluorophenyl)propan-2-ylcarbamate may exhibit inhibitory effects on certain enzymes and receptors due to its structural similarities to known bioactive molecules. These predictions have prompted further experimental investigations into its potential applications.

In the realm of medicinal chemistry, carbamates have been extensively studied for their role as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The unique combination of functional groups in tert-butyl N-methyl-N-1-oxo-2-(2,3,4-trifluorophenyl)propan-2-ylcarbamate makes it a versatile building block for developing novel therapeutic agents. For instance, derivatives of this compound have shown promise in preclinical studies as potential inhibitors of kinases and other enzyme targets implicated in various diseases.

The trifluorophenyl moiety is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. Fluoro-substituted aromatic rings are commonly found in FDA-approved drugs due to their favorable pharmacokinetic properties. By incorporating this group into tert-butyl N-methyl-N-1-oxo-2-(2,3,4-trifluorophenyl)propan-2-ylcarbamate, researchers aim to develop compounds that exhibit prolonged half-lives and improved bioavailability.

Current research efforts are focused on optimizing synthetic routes to produce this compound efficiently on an industrial scale. Green chemistry principles are being applied to minimize waste and improve yield during production. Additionally, novel catalytic methods are being explored to enhance the selectivity of reactions involving this molecule.

The biological evaluation of tert-butyl N-methyl-N-1-oxo-2-(2,3,4-trifluorophenyl)propan-2-ylcarbamate has revealed intriguing interactions with cellular pathways relevant to inflammation and cancer. Preliminary studies suggest that this compound may modulate signaling pathways involving transcription factors such as NFκB and AP1. These findings align with emerging trends in drug discovery where targeting multiple pathways simultaneously can lead to more effective therapeutic outcomes.

Future directions in research may involve exploring the pharmacological potential of analogs derived from tert-butyl N-methyl-N-1-oxo-2-(2,3,4-trifluorophenyl)propan-2-ylcarbamate by varying substituents or functional groups. Techniques such as high-throughput screening (HTS) will be instrumental in identifying derivatives with enhanced potency or selectivity against specific disease targets.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of compounds like tert-butyl N-methyl-N-1-oxyo-propan 2228586 77 2228586 77 2228586 77 -77 -77 -77 -77 -77 -77 -77 -77 -77 -77 -77 -22